Cas no 92609-77-3 (O-Demethylforbexanthone)

• Product Name: O-Demethylforbexanthone
• CAS No: 92609-77-3
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 837316
• PubChem ID: 45269778
• Update Time: 2025-06-21

O-Demethylforbexanthone Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Pyrano[3,2-b]xanthen-6-one, 7,9,12-trihydroxy-2,2-dimethyl-
• O-Demethylforbexanthone
• 7,9,12-trihydroxy-2,2-dimethylpyrano[3,2-b]xanthen-6-one
• 7,9,12-Trihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one (ACI)
• B0005-190259
• Y4NP4FY8AD
• FS-9163
• SCHEMBL17057011
• CHEBI:174369
• 92609-77-3
• CHEMBL551983
• 7,9,12-Trihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one
• 2,2-Dimethyl-7,9,12-tris(oxidanyl)pyrano(3,2-b)xanthen-6-one
• AKOS028110050
• 7,9,12-TRIHYDROXY-2,2-DIMETHYL-2,6-DIHYDRO-1,11-DIOXATETRACEN-6-ONE
• DTXSID00669873
• [ "" ]
• 7,9,12-TRIHYDROXY-2,2-DIMETHYL-1,11-DIOXATETRACEN-6-ONE

• Inchi： 1S/C18H14O6/c1-18(2)4-3-8-5-10-14(21)13-11(20)6-9(19)7-12(13)23-17(10)15(22)16(8)24-18/h3-7,19-20,22H,1-2H3
• InChI Key： WBKWHYDUDXOZIU-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(=CC=2O)O)OC2C1=CC1=C(C=2O)OC(C)(C)C=C1

Computed Properties

• Exact Mass: 326.07900
• Monoisotopic Mass: 326.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 591.1±50.0 °C at 760 mmHg
• Flash Point: 221.7±23.6 °C
• PSA: 100.13000
• LogP: 3.24720
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

O-Demethylforbexanthone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on O-Demethylforbexanthone

O-Demethylforbexanthone (CAS No. 92609-77-3): An Emerging Compound in Pharmaceutical Research

O-Demethylforbexanthone (CAS No. 92609-77-3) is a naturally occurring xanthone derivative that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, isolated from the plant Garuga pinnata, has been the subject of numerous studies exploring its biological activities and mechanisms of action.

Recent advancements in the understanding of O-Demethylforbexanthone have highlighted its potential as a lead compound for the development of novel drugs. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that O-Demethylforbexanthone can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, O-Demethylforbexanthone has also demonstrated significant antioxidant activity. Xanthones, including O-Demethylforbexanthone, are known for their ability to scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression. Research has indicated that O-Demethylforbexanthone can protect neuronal cells from oxidative stress-induced apoptosis, suggesting its potential as a neuroprotective agent.

The anticancer potential of O-Demethylforbexanthone has also been extensively studied. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings have prompted further investigations into the use of O-Demethylforbexanthone as a chemotherapeutic agent or adjuvant therapy.

Beyond its direct therapeutic applications, O-Demethylforbexanthone has also been explored for its potential in drug delivery systems. The unique chemical structure of xanthones allows for the modification and functionalization of the molecule to enhance its pharmacokinetic properties. For example, conjugation with nanoparticles or other delivery vehicles can improve the bioavailability and target specificity of O-Demethylforbexanthone, making it more effective in treating localized diseases.

The safety profile of O-Demethylforbexanthone is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its clinical development. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, O-Demethylforbexanthone (CAS No. 92609-77-3) represents a promising compound with diverse biological activities and therapeutic potentials. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various diseases. As more data becomes available, it is likely that O-Demethylforbexanthone will play an increasingly important role in the development of novel pharmaceuticals.